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Compound of Interest

Compound Name: Syringaldazine

Cat. No.: B7812778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Syringaldazine (4-Hydroxy-3,5-dimethoxybenzaldehyde azine) is a crystalline powder widely

used in biochemical assays as a chromogenic substrate for laccase and peroxidase enzymes.

[1] Its utility in the laboratory necessitates a thorough understanding of its safety profile and

proper handling procedures to minimize risk to personnel. This guide provides an in-depth

overview of the available safety data, handling precautions, and relevant experimental

methodologies.

Hazard Identification and Classification
Syringaldazine is classified as a hazardous substance.[1][2] The primary hazards associated

with this compound are skin irritation, serious eye irritation, and respiratory irritation.[2][3] It is

also a flammable solid.[1][3]

GHS Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[2][3]

Flammable solids 2 H228: Flammable solid.[3]

Data sourced from multiple Safety Data Sheets.

Toxicological Data
Quantitative toxicological data for syringaldazine, such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%), are not readily available in the reviewed literature and safety data

sheets.[4] One safety data sheet classifies it under Acute toxicity, oral (Category 4), with the

hazard statement H302: Harmful if swallowed.[5] However, another source states that the

material has not been classified as "harmful by ingestion" due to a lack of corroborating animal

or human evidence.[1] The toxicological properties have not been fully investigated.[2]

Exposure Controls and Personal Protection
To ensure the safety of laboratory personnel, strict adherence to the following exposure control

measures is mandatory.

Engineering Controls
Ventilation: Work with syringaldazine should be conducted in a well-ventilated area.[1] The

use of a chemical fume hood is recommended to minimize inhalation of dust particles.[4]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[2]
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Personal Protective Equipment (PPE)
PPE Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[4]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.[4]

Respiratory Protection

For operations generating dust, a NIOSH-

approved N95 dust mask or higher is

recommended.[6]

Always inspect PPE for integrity before use.

Handling and Storage
Safe Handling Practices

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where syringaldazine is handled.[1]

Keep containers securely sealed when not in use.[1]

Avoid the formation of dust and aerosols.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.[2]

Recommended storage temperature is between 2-8°C.[6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.spectrumchemical.com/media/sds/S2453_MSDS.pdf
https://www.spectrumchemical.com/media/sds/S2453_MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC91924/
https://datasheets.scbt.com/sc-206001.pdf
https://www.benchchem.com/product/b7812778?utm_src=pdf-body
https://datasheets.scbt.com/sc-206001.pdf
https://datasheets.scbt.com/sc-206001.pdf
https://www.angenechemical.com/sds/14414-32-5.pdf
https://datasheets.scbt.com/sc-206001.pdf
https://www.calpaclab.com/syringaldazine-c18h20n2o6-1-grams/cp-29961789-1g
https://www.fishersci.com/store/msds?partNumber=AC175930010&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC91924/
https://www.fishersci.com/store/msds?partNumber=AC175930010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7812778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[2]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.[2]

Experimental Protocols for Safety Assessment
While specific toxicity studies for syringaldazine are not widely published, the following are

summaries of standard OECD test guidelines for assessing skin and eye irritation, which are

the primary hazards of this compound.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test method evaluates the potential of a chemical to cause skin irritation by assessing its

effect on a reconstructed human epidermis model.

Methodology:
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Tissue Preparation: Reconstructed human epidermis tissue units are pre-incubated to

ensure tissue viability.

Chemical Exposure: The test chemical is applied topically to the surface of the tissue. A

negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium

dodecyl sulfate) are run in parallel.

Incubation: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).

Post-Exposure: The chemical is removed by rinsing, and the tissues are incubated for a

further period (e.g., 42 hours) in a fresh medium.

Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT

assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple formazan

product, which is then extracted and measured spectrophotometrically.

Data Interpretation: The viability of the chemical-treated tissues is expressed as a

percentage of the negative control. A chemical is identified as an irritant if the mean tissue

viability is reduced below a certain threshold (e.g., ≤ 50%).

Acute Eye Irritation/Corrosion (OECD TG 405)
This in vivo test is the traditional method for assessing eye irritation, although in vitro

alternatives are now preferred.

Methodology:

Animal Selection: Healthy, adult albino rabbits are typically used for this test.

Chemical Instillation: A single dose of the test substance is instilled into the conjunctival sac

of one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

instillation.

Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge)

are scored according to a standardized system.
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Data Interpretation: The scores for each observation point are used to calculate an overall

irritation score. Based on this score, the substance is classified according to its irritation

potential.

Syringaldazine in Biochemical Assays: Reaction
Pathways
Syringaldazine is a valuable tool for detecting the activity of laccase and peroxidase enzymes.

The enzymatic reaction results in a colored product that can be quantified

spectrophotometrically.

Laccase-Mediated Oxidation of Syringaldazine
Laccase catalyzes the oxidation of syringaldazine in the presence of molecular oxygen to

form the oxidized syringaldazine product, tetramethoxy-azobismethylene quinone, which is a

colored compound.
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Caption: Laccase-catalyzed oxidation of syringaldazine.

Peroxidase-Mediated Oxidation of Syringaldazine
Peroxidase catalyzes the oxidation of syringaldazine in the presence of hydrogen peroxide.
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Caption: Peroxidase-catalyzed oxidation of syringaldazine.

Spill and Disposal Procedures
Spill Cleanup

Minor Spills:

Wear appropriate PPE.[1]

Avoid generating dust.[1]

Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for disposal.[2]

Clean the spill area with soap and water.[1]

Major Spills:

Evacuate the area.[1]

Alert emergency responders.[1]

Contain the spill if it is safe to do so.[1]

Waste Disposal
Dispose of syringaldazine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.[2]
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Conclusion
Syringaldazine is a valuable laboratory reagent, but it is essential to handle it with care due to

its hazardous properties. By adhering to the safety guidelines outlined in this document,

researchers can minimize the risks associated with its use. A thorough understanding of its

hazards, proper handling and storage, and emergency procedures is paramount for

maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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